Cas no 1428380-79-3 (N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1428380-79-3
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.496941328049
• CID: 6285869
• PubChem ID: 71806448
• Update Time: 2025-07-09

N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide
• N-(furan-3-ylmethyl)-1,3,5-trimethyl-N-(2-(thiophen-2-yl)ethyl)-1H-pyrazole-4-sulfonamide
• N-[(furan-3-yl)methyl]-1,3,5-trimethyl-N-[2-(thiophen-2-yl)ethyl]-1H-pyrazole-4-sulfonamide
• F6436-1081
• N-(furan-3-ylmethyl)-1,3,5-trimethyl-N-(2-thiophen-2-ylethyl)pyrazole-4-sulfonamide
• AKOS024559197
• 1428380-79-3

• Inchi： 1S/C17H21N3O3S2/c1-13-17(14(2)19(3)18-13)25(21,22)20(11-15-7-9-23-12-15)8-6-16-5-4-10-24-16/h4-5,7,9-10,12H,6,8,11H2,1-3H3
• InChI Key： DPMFOQSDIKZZIR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N(CC1=COC=C1)CCC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide

Comprehensive Analysis of N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428380-79-3)

The compound N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide (CAS No. 1428380-79-3) is a structurally unique sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material science research. This molecule combines a pyrazole core with furan and thiophene moieties, making it a versatile scaffold for drug discovery and organic synthesis. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which are currently under investigation for various therapeutic targets.

One of the most intriguing aspects of CAS No. 1428380-79-3 is its heterocyclic architecture, which includes both five-membered rings (furan and thiophene) and a sulfonamide linker. This structural combination is rare in synthetic chemistry and offers unique opportunities for modulating binding affinity and selectivity in biological systems. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for small-molecule therapeutics in precision medicine. The compound's lipophilicity and hydrogen-bonding capacity also make it a candidate for drug delivery systems.

In the context of green chemistry trends, N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide has been evaluated for its synthetic accessibility using catalytic methods. Researchers are optimizing one-pot reactions and microwave-assisted synthesis to improve yield and reduce waste—a critical consideration given the pharmaceutical industry's focus on sustainable manufacturing. Computational chemists have also modeled its 3D conformation using molecular docking software, revealing promising interactions with enzyme active sites.

The spectroscopic characterization of this compound (including NMR, HRMS, and FT-IR data) has been extensively documented, providing a reliable reference for quality control in contract research organizations (CROs). Its stability under physiological conditions is another area of active research, particularly for in vivo applications. Notably, the thiophene-furan hybrid structure may contribute to enhanced metabolic resistance compared to traditional sulfonamides—a property highly sought after in medicinal chemistry.

From a commercial perspective, CAS 1428380-79-3 is available through specialized chemical suppliers as a research-grade material, typically with ≥95% purity. Its pricing reflects the complexity of its multi-step synthesis and the growing demand for tailor-made heterocycles. Patent landscapes suggest that derivatives of this scaffold are being explored for IP protection in areas like neurodegenerative disease and inflammatory disorders.

As the scientific community continues to investigate N-(furan-3-yl)methyl-1,3,5-trimethyl-N-2-(thiophen-2-yl)ethyl-1H-pyrazole-4-sulfonamide, its role in fragment-based drug design and combinatorial chemistry libraries is becoming increasingly prominent. The compound exemplifies how molecular hybridization strategies can yield novel chemical entities with optimized pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies and formulation development for potential clinical translation.